Cas no 1326810-54-1 (Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate)
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
-
- MDL: MFCD18433860
- Inchi: 1S/C13H13FN2O3/c1-3-19-13(17)11-7-10(15-16-11)8-4-5-12(18-2)9(14)6-8/h4-7H,3H2,1-2H3,(H,15,16)
- InChI Key: BJEZFTYWXDPGBI-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1C=C(C(=O)OCC)NN=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- Topological Polar Surface Area: 64.2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 464.5±45.0 °C at 760 mmHg
- Flash Point: 234.7±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB423005-1 g |
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate |
1326810-54-1 | 1g |
€424.40 | 2022-03-02 | ||
| abcr | AB423005-5 g |
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate |
1326810-54-1 | 5g |
€964.00 | 2022-03-02 | ||
| Chemenu | CM331879-1g |
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate |
1326810-54-1 | 95%+ | 1g |
$666 | 2024-08-02 | |
| abcr | AB423005-1g |
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate; . |
1326810-54-1 | 1g |
€694.20 | 2025-04-21 | ||
| abcr | AB423005-5g |
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate; . |
1326810-54-1 | 5g |
€1390.00 | 2025-04-21 | ||
| A2B Chem LLC | AJ26643-1g |
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate |
1326810-54-1 | 95+% | 1g |
$1190.00 | 2024-04-20 | |
| A2B Chem LLC | AJ26643-2g |
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate |
1326810-54-1 | 95+% | 2g |
$1618.00 | 2024-04-20 | |
| A2B Chem LLC | AJ26643-5g |
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate |
1326810-54-1 | 95+% | 5g |
$2293.00 | 2024-04-20 | |
| A2B Chem LLC | AJ26643-10g |
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate |
1326810-54-1 | 95+% | 10g |
$2878.00 | 2024-04-20 | |
| A2B Chem LLC | AJ26643-25g |
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate |
1326810-54-1 | 95+% | 25g |
$4250.00 | 2024-04-20 |
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326810-54-1): A Comprehensive Overview
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326810-54-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in medicinal chemistry and drug discovery. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct pharmacological characteristics, making it a promising candidate for further exploration.
The compound's molecular structure consists of a pyrazole core, which is a heterocyclic aromatic ring system containing nitrogen atoms. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate enhances its interactions with biological targets, potentially leading to the development of novel therapeutic agents.
In recent years, there has been a surge in research focused on the synthesis and characterization of pyrazole derivatives due to their versatility and efficacy. The introduction of fluorine atoms into organic molecules is particularly noteworthy, as fluorine can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. The methoxy group further modulates these properties by introducing polarity and hydrogen bonding capabilities.
Recent studies have highlighted the potential of Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate as a scaffold for drug discovery. Researchers have demonstrated its ability to inhibit various enzymes and receptors involved in disease pathways. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its interaction with other biological targets has been explored, revealing potential applications in treating inflammatory and neurological disorders.
The synthesis of Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic ring system. These synthetic approaches not only highlight the compound's structural complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.
The pharmacological evaluation of Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate has been a focal point for many research groups. In vivo studies have provided valuable insights into its biological activity and safety profile. These studies have revealed that the compound exhibits moderate to high affinity for certain biological targets, suggesting its potential as a lead compound for further optimization. Moreover, the compound's metabolic stability has been assessed through various in vitro assays, providing critical data for drug development.
The role of computational chemistry in understanding the behavior of Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities, metabolic pathways, and potential side effects. These computational approaches complement experimental data and provide a more comprehensive understanding of the compound's pharmacological properties.
The future prospects for Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce potential toxicity. Additionally, efforts are being made to explore new synthetic routes that could improve scalability and cost-effectiveness for large-scale production.
In conclusion, Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326810-54-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.
1326810-54-1 (Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)